Cas no 1889177-04-1 ((3,3-difluoro-1-propylcyclobutyl)methanamine)

• Product Name: (3,3-difluoro-1-propylcyclobutyl)methanamine
• CAS No: 1889177-04-1
• MF: C₈H₁₅F₂N
• MW: 163.208209276199
• CID: 5881084
• PubChem ID: 115012838
• Update Time: 2025-10-22

(3,3-difluoro-1-propylcyclobutyl)methanamine Chemical and Physical Properties

Names and Identifiers

• (3,3-difluoro-1-propylcyclobutyl)methanamine
• EN300-1947508
• 1889177-04-1

• Inchi： 1S/C8H15F2N/c1-2-3-7(6-11)4-8(9,10)5-7/h2-6,11H2,1H3
• InChI Key： CYGJIIXNLLYBQD-UHFFFAOYSA-N
• SMILES： FC1(CC(CN)(CCC)C1)F

Computed Properties

• Exact Mass: 163.11725581g/mol
• Monoisotopic Mass: 163.11725581g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 137
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 26Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Organofluorides

Additional information on (3,3-difluoro-1-propylcyclobutyl)methanamine

Comprehensive Overview of (3,3-difluoro-1-propylcyclobutyl)methanamine (CAS No. 1889177-04-1): Properties, Applications, and Research Insights

The compound (3,3-difluoro-1-propylcyclobutyl)methanamine, identified by its CAS No. 1889177-04-1, is a fluorinated cyclobutyl derivative with significant potential in pharmaceutical and agrochemical research. Its unique structural features, including the difluorocyclobutyl core and propylamine side chain, make it a versatile intermediate for synthesizing bioactive molecules. This article delves into its molecular characteristics, synthetic pathways, and emerging applications, addressing key queries such as "what is (3,3-difluoro-1-propylcyclobutyl)methanamine used for" and "how to synthesize 1889177-04-1," while aligning with current trends in fluorinated compound research and sustainable chemistry.

Molecular Structure and Properties: The (3,3-difluoro-1-propylcyclobutyl)methanamine molecule comprises a cyclobutane ring substituted with two fluorine atoms at the 3-position and a propylamine group at the 1-position. This arrangement confers remarkable stability and lipophilicity, critical for drug penetration. Researchers often highlight its low toxicity profile and high metabolic resistance, traits sought after in CNS-targeting therapeutics and crop protection agents. Spectroscopic data (NMR, MS) confirm its purity, while computational studies predict strong binding affinity to enzymatic targets, answering frequent searches like "1889177-04-1 NMR spectrum."

Synthetic Routes and Optimization: Synthesis of CAS 1889177-04-1 typically involves ring-closing metathesis of fluorinated precursors, followed by reductive amination. Recent advancements employ flow chemistry to enhance yield (≥85%) and reduce waste, resonating with the "green chemistry" trend. Patent literature suggests scalable methods using catalytic hydrogenation, addressing industrial demand for cost-effective production. FAQs such as "buy (3,3-difluoro-1-propylcyclobutyl)methanamine supplier" underscore the need for reliable sourcing, with vendors offering ≥98% purity for R&D.

Applications in Drug Discovery: The difluorocyclobutyl moiety in 1889177-04-1 mimics peptide bonds, enabling its use in protease inhibitor design. Preclinical studies highlight its role in neurological disorders (e.g., Alzheimer’s) due to blood-brain barrier permeability. Its amine group facilitates conjugation with APIs, aligning with the "targeted drug delivery" trend. Researchers also explore its utility in PET radiotracers, leveraging fluorine-18 isotopes for imaging—addressing queries like "is 1889177-04-1 used in radiopharmaceuticals."

Agrochemical Innovations: In agriculture, derivatives of (3,3-difluoro-1-propylcyclobutyl)methanamine exhibit pesticidal activity against resistant pests. Its fluorine atoms enhance binding to insect GABA receptors, a hotspot in "next-gen pesticides" discussions. Regulatory filings indicate pending approvals for eco-friendly formulations, tapping into the "sustainable farming" movement.

Safety and Handling: While not classified as hazardous, proper storage (2-8°C under inert gas) ensures stability. SDS sheets recommend PPE during handling, addressing "1889177-04-1 safety data" searches. Environmental studies confirm low bioaccumulation, supporting its green chemistry credentials.

Future Directions: With AI-driven molecular design gaining traction, CAS 1889177-04-1 is a candidate for virtual screening libraries. Collaborative projects explore its COX-2 inhibition potential, responding to "anti-inflammatory drug development" queries. As the demand for fluorine-containing compounds grows, this molecule’s versatility positions it at the forefront of interdisciplinary research.